(Z)-ethyl 3-allyl-2-((4-isopropoxybenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-(4-propan-2-yloxybenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C23H24N2O4S/c1-5-13-25-19-12-9-17(22(27)28-6-2)14-20(19)30-23(25)24-21(26)16-7-10-18(11-8-16)29-15(3)4/h5,7-12,14-15H,1,6,13H2,2-4H3
• InChI Key: OCPDWTIPZRABIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)OC(C)C)S2)CC=C
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol

Description

(Z)-ethyl 3-allyl-2-((4-isopropoxybenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C23H24N2O4S and its molecular weight is 424.52. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

Research has focused on synthesizing novel heterocyclic compounds utilizing thiazole derivatives as precursors or key intermediates. These efforts aim to develop new synthetic pathways and explore the chemical behavior of thiazole-containing compounds under various conditions. For instance, efforts to synthesize new heterocycles incorporating thiophene and thiazole moieties have shown promise in generating compounds with potential anticancer activity against specific human cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020). This indicates a valuable approach to designing new therapeutic agents.

Catalysis and Material Science

Thiazole derivatives have been utilized in the synthesis and characterization of new catalysts. These catalysts have potential applications in polymerization processes, demonstrating how modifications at the molecular level can influence macroscopic material properties. Research detailing the synthesis and structural characterization of imino-N-heterocyclic carbene complexes, for example, highlights their potential as ethylene polymerization catalysts (Larocque, Badaj, Dastgir, & Lavoie, 2011). This suggests that thiazole derivatives can significantly impact the development of new materials and enhance existing polymerization techniques.

Biological Applications and Sensor Development

Thiazole and imidazole derivatives are also explored for their biological applications, including serving as sensors for detecting metal ions. The development of sensors based on thiazole structures for recognizing specific ions in environmental and biological samples demonstrates the versatility of these compounds. A study on a multitarget sensor for detecting In3+ and Zn2+ ions illustrates the application of thiazole derivatives in environmental monitoring and possibly in diagnostic applications (Xu, Zhao, Zhang, Wang, Yang, Pei, & Zhang, 2020).

Antimicrobial Research

Thiazole derivatives have been synthesized and evaluated for their antimicrobial properties. This research area aims to address the growing need for new antimicrobial agents capable of combating resistant bacterial strains. The synthesis of novel thiazole derivatives and their evaluation against various microorganisms contribute to the discovery of potential new drugs (Balkan, Urgun, & Özalp, 2001).